Cas no 654671-13-3 (Benzenemethanol, 3,5-bis[(phenylthio)methyl]-)
654671-13-3 structure
Product Name:Benzenemethanol, 3,5-bis[(phenylthio)methyl]-
CAS No:654671-13-3
MF:C21H20OS2
MW:352.512903213501
CID:1688238
Update Time:2024-09-03
Benzenemethanol, 3,5-bis[(phenylthio)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, 3,5-bis[(phenylthio)methyl]-
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- Inchi: 1S/C21H20OS2/c22-14-17-11-18(15-23-20-7-3-1-4-8-20)13-19(12-17)16-24-21-9-5-2-6-10-21/h1-13,22H,14-16H2
- InChI Key: UEOZCCNQQKVBSV-UHFFFAOYSA-N
- SMILES: C1(CO)=CC(CSC2=CC=CC=C2)=CC(CSC2=CC=CC=C2)=C1
Computed Properties
- Exact Mass: 352.0957
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 537.5±50.0 °C(Predicted)
- PSA: 20.23
- pka: 14.46±0.10(Predicted)
Benzenemethanol, 3,5-bis[(phenylthio)methyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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